Cas no 4834-72-4 ((4-Aminophenyl)(4-methoxyphenyl)methanone)

• Product Name: (4-Aminophenyl)(4-methoxyphenyl)methanone
• CAS No: 4834-72-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 2696386
• PubChem ID: 834334
• Update Time: 2025-09-23

(4-Aminophenyl)(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• G80027
• Oprea1_809478
• 4834-72-4
• SR-01000326033-1
• 4-amino-4'-methoxybenzophenone
• Oprea1_709642
• SCHEMBL1872764
• AKOS004119350
• (4-aminophenyl)[4-(methyloxy)phenyl]methanone
• (4-Amino-phenyl)-(4-methoxy-phenyl)-methanone
• Methanone, (4-aminophenyl)(4-methoxyphenyl)-
• SR-01000326033
• DB-131029
• (4-aminophenyl)(4-methoxyphenyl)methanone
• (4-Aminophenyl)(4-methoxyphenyl)methanone

• Inchi： 1S/C14H13NO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,15H2,1H3
• InChI Key： IZSRTZLNLWGKMS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 227.095
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on (4-Aminophenyl)(4-methoxyphenyl)methanone

Comprehensive Overview of (4-Aminophenyl)(4-methoxyphenyl)methanone (CAS No. 4834-72-4): Properties, Applications, and Industry Insights

(4-Aminophenyl)(4-methoxyphenyl)methanone, identified by its CAS number 4834-72-4, is a specialized organic compound with a unique molecular structure. This compound features both amino and methoxy functional groups, making it a versatile intermediate in synthetic chemistry. Its molecular formula C14H13NO2 and molecular weight 227.26 g/mol position it as a critical building block for pharmaceuticals, agrochemicals, and advanced materials. Researchers and manufacturers value this compound for its high purity and reactivity, which enable precise chemical transformations.

In recent years, the demand for (4-Aminophenyl)(4-methoxyphenyl)methanone has surged due to its role in developing photoactive materials and organic electronics. With the rise of sustainable technologies, this compound is being explored for use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Its ability to absorb and emit light efficiently makes it a candidate for next-generation energy-efficient devices. Additionally, its thermal stability and solubility in common organic solvents enhance its applicability in industrial processes.

The synthesis of CAS 4834-72-4 typically involves Friedel-Crafts acylation or cross-coupling reactions, followed by selective functionalization. Advanced purification techniques, such as column chromatography or recrystallization, ensure the compound meets pharmaceutical-grade standards. Analytical methods like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These rigorous protocols align with the growing emphasis on quality control in chemical manufacturing.

From a commercial perspective, (4-Aminophenyl)(4-methoxyphenyl)methanone is supplied by leading chemical distributors under stringent safety data sheet (SDS) guidelines. Its non-hazardous nature under normal handling conditions makes it a preferred choice for laboratories and production facilities. However, users are advised to follow standard personal protective equipment (PPE) protocols, including gloves and goggles, to minimize exposure risks.

Emerging trends in green chemistry have spurred interest in optimizing the synthesis of 4834-72-4 using catalytic methods and renewable feedstocks. Researchers are investigating biocatalysts and microwave-assisted reactions to reduce energy consumption and waste generation. Such innovations align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about (4-Aminophenyl)(4-methoxyphenyl)methanone include its storage conditions (recommended: 2-8°C in airtight containers), solubility profile (soluble in DMSO, methanol, and chloroform), and shelf life (typically 24 months when stored properly). These details are crucial for end-users in academic research and industrial R&D.

In conclusion, CAS 4834-72-4 represents a nexus of innovation in fine chemicals and material science. Its multifaceted applications, coupled with advancements in sustainable synthesis, underscore its relevance in modern chemistry. As industries continue to prioritize eco-friendly solutions, this compound is poised to play a pivotal role in shaping future technologies.